Cas no 80099-85-0 (Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)-)
80099-85-0 structure
Product Name:Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)-
CAS No:80099-85-0
MF:C12H7Cl2NO
MW:252.096081018448
CID:4192965
PubChem ID:15135631
Update Time:2025-04-24
Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)-
- 2-chloro-3-(4-chlorobenzoyl)-pyridine
- HIAWOLSEFDFMMY-UHFFFAOYSA-N
- SCHEMBL2162312
- 80099-85-0
- (4-chlorophenyl)(2-chloropyridin-3-yl)methanone
- 2-chloro-3-(4-chlorobenzoyl)pyridine
- 4-chlorophenyl-(2-chloropyridin-3-yl)methanone
- (4-chloro-phenyl)-(2-chloro-pyridin-3-yl)-methanone
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- Inchi: 1S/C12H7Cl2NO/c13-9-5-3-8(4-6-9)11(16)10-2-1-7-15-12(10)14/h1-7H
- InChI Key: HIAWOLSEFDFMMY-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(Cl)C=C1)(C1=CC=CN=C1Cl)=O
Computed Properties
- Exact Mass: 250.9904692Da
- Monoisotopic Mass: 250.9904692Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 30Ų
Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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